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Compound of Interest

Compound Name: SI-113

Cat. No.: B10854083

Essential Safety and Handling Guide for SI-113

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive
Resource for the Safe Handling of SOLITHANE® S 113 (SI-113)

This guide provides critical safety and logistical information for the handling and disposal of
SOLITHANE® S 113 (SI-113), a liquid urethane prepolymer. Due to its composition, which
includes the hazardous component toluene-diisocyanate (TDI), stringent adherence to safety
protocols is mandatory to mitigate risks of severe health effects, including allergic reactions,
respiratory sensitization, and potential carcinogenicity.[1][2]

Immediate Safety Concerns and First Aid

SI-113 is fatal if inhaled and may cause allergic skin reactions, as well as allergy or asthma-like
symptoms if breathed in.[2] It is also suspected of causing cancer.[1][2] In the event of

exposure, immediate action is critical.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10854083?utm_src=pdf-interest
https://www.benchchem.com/product/b10854083?utm_src=pdf-body
https://www.benchchem.com/product/b10854083?utm_src=pdf-body
http://media.hiscoinc.com/Volume2/d110001/medias/docus/394/SPECIALTY%20POLYMERS-9987_S113P-ENG-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/523/Specialty%20Polymers%20and%20Services-9987_Solithane-S113-ENG-SDS_VD.pdf
https://www.benchchem.com/product/b10854083?utm_src=pdf-body
http://media.hiscoinc.com/Volume2/d110001/medias/docus/523/Specialty%20Polymers%20and%20Services-9987_Solithane-S113-ENG-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/394/SPECIALTY%20POLYMERS-9987_S113P-ENG-SDS_VD.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/523/Specialty%20Polymers%20and%20Services-9987_Solithane-S113-ENG-SDS_VD.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

Immediate Action

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Remove all contaminated clothing and shoes at
once. Wash the affected area thoroughly with
soap and plenty of water. If skin irritation or a

rash develops, seek medical advice.[1][2]

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids. If

symptoms persist, consult a physician.[1]

Ingestion

Do not induce vomiting. Seek immediate

medical attention.[1]

Personal Protective Equipment (PPE) for Handling

SI-113

A comprehensive PPE strategy is essential to prevent exposure. The following table

summarizes the required PPE for various tasks involving SI-113.
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Body Part

Required PPE

Specifications and Best
Practices

Respiratory

Full-face, air-supplied
respirator or a self-contained
breathing apparatus (SCBA)[3]

An organic vapor cartridge
may be permissible for low
concentrations if monitored,
but a supplied-air respirator is
necessary for situations with
potential for high exposure or
emergencies.[4] Odor should
not be used as an indicator of
TDI presence, as its threshold
is above permissible exposure
limits.[3][5]

Chemical-resistant gloves

Latex and nitrile gloves are not

suitable for handling

Hand (Butyl rubber is recommended)  isocyanates.[6][7] Regularly
[6] inspect gloves for any signs of
degradation or perforation.
To be worn whenever there is
E Chemical splash goggles and a potential for splashing, such
e
Y a face shield[3][4] as during transfer of the
material.[4][5]
) ) ) This includes coveralls or a lab
Chemical-protective suit or _ _
Body ) ) ) coat to protect against skin
impervious clothing[3]
contact.[4]
Ensure boots are in good
Foot Chemical-resistant boots condition and provide full

coverage.

Experimental Protocols: Safe Handling and Disposal

Handling SI-113 in a Laboratory Setting
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» Preparation: Before handling SI-113, ensure that a safety shower and eyewash station are
readily accessible.[3] All personnel must be trained on the specific hazards of isocyanates.[8]

o Ventilation: Always handle SI-113 in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[1][7]

» Dispensing: When transferring SI-113, do so carefully to avoid splashing or creating
aerosols.

e Incompatible Materials: Keep SI-113 away from water, strong acids, bases, oxidizing agents,
alcohols, and amines, as it can react violently.[7][8]

Disposal Plan for SI-113 and Contaminated Materials

Unused or off-spec SI-113 (containing TDI) is classified as a hazardous waste with the EPA
designation U223.[9][10]

e Waste Collection: Collect all SI-113 waste and contaminated materials (e.g., gloves,
absorbent pads) in designated, sealed, and properly labeled hazardous waste containers.

o Decontamination of Spills: For small spills, absorb the liquid with vermiculite, dry sand, or a
similar non-reactive material.[8] The contaminated absorbent should then be placed in a
sealed container for disposal.[8] Do not use water to clean up spills, as it reacts with TDI to
produce carbon dioxide, which can lead to pressure buildup in a sealed container.[8]

o Container Disposal: Empty SI-113 containers will still contain hazardous residue and must
be handled with care.[10] They can be decontaminated with a neutralizing solution. Consult
your institution's environmental health and safety office for specific procedures. Options for
final disposal of decontaminated containers include professional drum re-conditioners, scrap
metal recyclers, or approved landfills.[10]

» Final Disposal: All SI-113 waste must be disposed of through an approved hazardous waste
disposal facility.[1] Incineration and alkaline hydrolysis are recommended methods for TDI
waste.[9] Landfilling is not a recommended disposal method.[9]

Workflow for Safe Handling of SI-113
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Caption: Workflow for the safe handling of SI-113 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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